Cas no 4559-30-2 (Benzoic acid,2,3,6-trichloro-, potassium salt (1:1))

• Product Name: Benzoic acid,2,3,6-trichloro-, potassium salt (1:1)
• CAS No: 4559-30-2
• MF: C₇H₂Cl₃KO₂
• MW: 263.546880245209
• CID: 331427
• PubChem ID: 23686428
• Update Time: 2025-04-19

Benzoic acid,2,3,6-trichloro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,6-trichloro-, potassium salt (1:1)
• Potassium 2,3,6-trichlorobenzoate
• EINECS 224-927-7
• AKOS003051789
• 4559-30-2
• AKOS022190585
• NS00083591
• DTXSID80196556
• SCHEMBL22031655

• Inchi： 1S/C7H3Cl3O2.K/c8-3-1-2-4(9)6(10)5(3)7(11)12;/h1-2H,(H,11,12);/q;+1/p-1
• InChI Key： KJMADHVXBWVFBX-UHFFFAOYSA-M
• SMILES： [K+].ClC1C(=CC=C(C=1C(=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 261.87586
• Monoisotopic Mass: 261.875744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 40.13